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Introduction
FK506-binding protein 8 (FKBP8), also known as FKBP38, is a member of the immunophilin

family of proteins. Unlike other FKBPs, FKBP8 does not possess peptidyl-prolyl isomerase

(PPIase) activity. It is primarily localized to the mitochondria and endoplasmic reticulum and

functions as a molecular chaperone and scaffold protein, playing crucial roles in a variety of

cellular processes including protein folding, apoptosis, autophagy, and signal transduction.

Recent research has identified FKBP8 as a potential therapeutic target for a range of diseases,

including inflammatory bowel disease, heart failure, and various cancers. This technical guide

provides an in-depth overview of the core biology of FKBP8, its role in disease, and its potential

as a therapeutic target, with a focus on quantitative data, experimental methodologies, and

signaling pathways.

Quantitative Data on FKBP8 Expression
The expression of FKBP8 varies across different tissues and disease states. The following

tables summarize available quantitative and qualitative data on FKBP8 expression.

Table 1: FKBP8 Protein Expression in Normal Human Tissues
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Tissue Expression Level Staining Pattern

Brain (Cerebral Cortex,

Hippocampus)
High Cytoplasmic, granular

Kidney High Cytoplasmic, granular

Liver High Cytoplasmic, granular

Testis High Cytoplasmic, granular

Heart Muscle Moderate Cytoplasmic, granular

Lung Moderate Cytoplasmic, granular

Ovary Moderate Cytoplasmic, granular

Spleen Moderate Cytoplasmic, granular

Data sourced from The Human Protein Atlas and other research articles.[1][2][3]

Table 2: FKBP8 Expression in Cancer Tissues
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Cancer Type Expression Level
Prognostic Significance (if
known)

Glioma
Strong cytoplasmic

immunoreactivity

High expression may be linked

to cell survival.[1]

Lymphoma
Strong cytoplasmic

immunoreactivity

Testicular Cancer
Strong cytoplasmic

immunoreactivity

Endometrial Cancer
Strong cytoplasmic

immunoreactivity

Urothelial Cancer
Strong cytoplasmic

immunoreactivity

Renal Cancer
Low mRNA expression in

some studies

Correlation between FKBP2

and FKBP8 expression has

been observed.[4]

Schwannoma
Down-regulated in aggressive

cell lines

Data compiled from The Human Protein Atlas and other cited research.[1][3][4]

Table 3: Quantitative Data from Experimental Models
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Experimental
Model

Finding
Quantitative
Measurement

Reference

Cardiac-specific

Fkbp8-deficient mice

Ablation of Fkbp8 in

cardiomyocytes

88% decrease in

FKBP8 protein level in

Fkbp8-/- hearts

compared to

Fkbp8+/+ mice.[5]

--INVALID-LINK--

HCV replicon cells
siRNA-mediated

knockdown of FKBP8

80 nM of siRNA

targeted to FKBP8

used.[6]

--INVALID-LINK--

B16-F10 tumor cells
Fkbp8 overexpression

and invasion assay

Fkbp8 overexpression

inhibited invasion (P <

0.01).[3]

--INVALID-LINK--

Key Signaling Pathways Involving FKBP8
FKBP8 in Crohn's Disease: Regulation of Intestinal
Barrier Function
In the context of Crohn's disease, FKBP8 plays a critical role in regulating intestinal barrier

function through its interaction with myosin light chain kinase 1 (MLCK1).[7] Tumor necrosis

factor (TNF), a key inflammatory cytokine in Crohn's disease, induces the recruitment of

MLCK1 to the perijunctional actomyosin ring, leading to increased intestinal permeability.

FKBP8 acts as a scaffold protein that facilitates this recruitment.[7] The immunosuppressive

drug tacrolimus (FK506) can block the MLCK1-FKBP8 interaction, thereby preventing TNF-

induced barrier loss.[7][8] This suggests that targeting the FKBP8-MLCK1 interaction could be

a therapeutic strategy for restoring intestinal barrier function in Crohn's disease.[7][8]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Expression of FKBP8 in cancer - Summary - The Human Protein Atlas [proteinatlas.org]

2. FKBP8 protein expression summary - The Human Protein Atlas [proteinatlas.org]

3. Functional identification of distinct sets of antitumor activities mediated by the FKBP gene
family - PMC [pmc.ncbi.nlm.nih.gov]

4. Multi-Omics Analysis of the Expression and Prognosis for FKBP Gene Family in Renal
Cancer - PMC [pmc.ncbi.nlm.nih.gov]

5. FKBP8 protects the heart from hemodynamic stress by preventing the accumulation of
misfolded proteins and endoplasmic reticulum-associated apoptosis in mice - PMC
[pmc.ncbi.nlm.nih.gov]

6. Hepatitis C virus RNA replication is regulated by FKBP8 and Hsp90 - PMC
[pmc.ncbi.nlm.nih.gov]

7. The tacrolimus-binding protein FKBP8 directs myosin light chain kinase-dependent barrier
regulation and is a potential therapeutic target in Crohn’s disease - PMC

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b12398864?utm_src=pdf-body-img
https://www.benchchem.com/product/b12398864?utm_src=pdf-custom-synthesis
https://www.proteinatlas.org/ENSG00000105701-FKBP8/cancer
https://www.proteinatlas.org/ENSG00000105701-FKBP8
https://pmc.ncbi.nlm.nih.gov/articles/PMC283578/
https://pmc.ncbi.nlm.nih.gov/articles/PMC283578/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8406630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC8406630/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5807029/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5807029/
https://pmc.ncbi.nlm.nih.gov/articles/PMC5807029/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1618089/
https://pmc.ncbi.nlm.nih.gov/articles/PMC1618089/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9977574/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9977574/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12398864?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


[pmc.ncbi.nlm.nih.gov]

8. Tacrolimus-binding protein FKBP8 directs myosin light chain kinase-dependent barrier
regulation and is a potential therapeutic target in Crohn's disease - PubMed
[pubmed.ncbi.nlm.nih.gov]

To cite this document: BenchChem. [Potential Therapeutic Applications of FKBP8: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12398864#potential-therapeutic-applications-of-fldp-
8]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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